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Compound of Interest

Compound Name: CD1530

Cat. No.: B1668750 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the recommended

procedures for the disposal of CD1530, a selective retinoic acid receptor (RARγ) agonist.

Understanding CD1530: Properties and Safety
Profile
CD1530, with the chemical formula C₂₇H₂₆O₃, is a crystalline solid utilized in various research

applications, including studies on oral carcinogenesis.[1] While a specific Safety Data Sheet

(SDS) for CD1530 is not readily available, its classification as a retinoid necessitates cautious

handling and disposal, similar to other compounds in this class. Retinoids, as a group, can be

hazardous, with some being toxic to aquatic life with long-lasting effects.[2][3] Therefore, it is

crucial to prevent their release into the environment.

Key Chemical and Physical Properties of CD1530:
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Property Value Reference

CAS Number 107430-66-0 [1]

Molecular Formula C₂₇H₂₆O₃ [1]

Formula Weight 398.5 g/mol [1]

Appearance Crystalline solid [1]

Purity ≥98% [1][4]

Solubility
Soluble in 50 mM in 1 eq.

NaOH
[1]

Storage
Store at -20°C for short-term

and -80°C for long-term
[5]

Step-by-Step Disposal Procedures for CD1530
The following procedures are based on general best practices for the disposal of potent, solid

chemical waste in a laboratory setting. Always consult your institution's specific environmental

health and safety (EHS) guidelines.

1. Personal Protective Equipment (PPE): Before handling CD1530 for disposal, ensure you are

wearing appropriate PPE:

Safety goggles or glasses

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Waste Segregation and Collection:

Solid Waste: All solid waste contaminated with CD1530, including unused compound,

contaminated lab supplies (e.g., weighing paper, pipette tips, gloves), should be collected in

a designated, clearly labeled hazardous waste container. The container should be made of a

compatible material (e.g., polyethylene) and have a secure lid.
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Liquid Waste: Solutions containing CD1530 should be collected in a separate, labeled

hazardous waste container for liquid chemical waste. Do not mix with other incompatible

waste streams.

3. Labeling: Properly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "CD1530" or "4-(6-hydroxy-7-tricyclo[3.3.1.1³,⁷]dec-1-yl-2-

naphthalenyl)-benzoic acid"

The concentration and quantity of the waste

The date of accumulation

The primary hazard(s) (e.g., "Toxic," "Environmental Hazard")

4. Storage of Waste: Store the sealed and labeled hazardous waste container in a designated,

secure area away from general laboratory traffic. This area should be well-ventilated and have

secondary containment to prevent spills.

5. Final Disposal: Arrange for the pickup and disposal of the hazardous waste through your

institution's EHS department or a licensed hazardous waste disposal contractor. Under no

circumstances should CD1530 or its containers be disposed of in the regular trash or poured

down the drain.[6] Improper disposal can lead to environmental contamination.[6][7]

Experimental Protocols for Safe Handling
While specific experimental protocols for CD1530 disposal are not detailed in the provided

search results, the following general principles for handling potent compounds should be

applied:

Weighing: When weighing solid CD1530, use a balance in a chemical fume hood or a

ventilated balance enclosure to minimize inhalation exposure. Use disposable weighing

boats or paper.

Solution Preparation: Prepare solutions of CD1530 in a chemical fume hood. Add the solid to

the solvent slowly to avoid splashing.
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Spill Management: In case of a spill, isolate the area. For small spills of solid CD1530,

carefully sweep it up with a dustpan and brush and place it in the hazardous waste container.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the hazardous waste container. Clean the spill area thoroughly with an appropriate

solvent and then soap and water. Report all spills to your laboratory supervisor and EHS

department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

CD1530.
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Caption: Decision workflow for the proper segregation and disposal of CD1530 waste.

By adhering to these procedures, laboratory personnel can ensure the safe handling and

disposal of CD1530, minimizing risks to themselves and the environment. Always prioritize

safety and consult your institutional guidelines for chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.caymanchem.com/product/19062/cd1530
https://cdn.stemcell.com/media/files/pis/10000014800-SDS_1_0.pdf
https://cdn.caymanchem.com/cdn/msds/11017m.pdf
https://www.tocris.com/products/cd-1530_2554
https://www.medchemexpress.com/cd1530.html
https://www.health.qld.gov.au/__data/assets/pdf_file/0022/1113097/fs-disposal-destruction-medicine-waste.pdf
https://pubmed.ncbi.nlm.nih.gov/18282601/
https://pubmed.ncbi.nlm.nih.gov/18282601/
https://www.benchchem.com/product/b1668750#cd1530-proper-disposal-procedures
https://www.benchchem.com/product/b1668750#cd1530-proper-disposal-procedures
https://www.benchchem.com/product/b1668750#cd1530-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668750?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

